Cas no 1267317-68-9 (2-(3-bromo-4-methylphenyl)ethan-1-amine)

2-(3-bromo-4-methylphenyl)ethan-1-amine structure

1267317-68-9 structure

Product Name:2-(3-bromo-4-methylphenyl)ethan-1-amine

CAS No:1267317-68-9

MF:C₉H₁₂BrN

MW:214.102281570435

CID:2619050

PubChem ID:18509518

Update Time:2025-04-21

2-(3-bromo-4-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-(3-bromo-4-methylphenyl)ethan-1-amine
- SCHEMBL6915886
- EN300-1911568
- 1267317-68-9
- Inchi： 1S/C9H12BrN/c1-7-2-3-8(4-5-11)6-9(7)10/h2-3,6H,4-5,11H2,1H3
- InChI Key： WMUJRNMZYNPMFK-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C=CC(=C1)CCN

Computed Properties

Exact Mass: 213.01531g/mol
Monoisotopic Mass: 213.01531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 26Å²

2-(3-bromo-4-methylphenyl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1911568-1g	2-(3-bromo-4-methylphenyl)ethan-1-amine	1267317-68-9		1g	$914.0	2023-09-17
Enamine	EN300-1911568-5g	2-(3-bromo-4-methylphenyl)ethan-1-amine	1267317-68-9		5g	$2650.0	2023-09-17
Enamine	EN300-1911568-10g	2-(3-bromo-4-methylphenyl)ethan-1-amine	1267317-68-9		10g	$3929.0	2023-09-17
Enamine	EN300-1911568-0.05g	2-(3-bromo-4-methylphenyl)ethan-1-amine	1267317-68-9		0.05g	$768.0	2023-09-17
Enamine	EN300-1911568-0.1g	2-(3-bromo-4-methylphenyl)ethan-1-amine	1267317-68-9		0.1g	$804.0	2023-09-17
Enamine	EN300-1911568-0.25g	2-(3-bromo-4-methylphenyl)ethan-1-amine	1267317-68-9		0.25g	$840.0	2023-09-17
Enamine	EN300-1911568-0.5g	2-(3-bromo-4-methylphenyl)ethan-1-amine	1267317-68-9		0.5g	$877.0	2023-09-17
Enamine	EN300-1911568-1.0g	2-(3-bromo-4-methylphenyl)ethan-1-amine	1267317-68-9		1g	$914.0	2023-05-24
Enamine	EN300-1911568-2.5g	2-(3-bromo-4-methylphenyl)ethan-1-amine	1267317-68-9		2.5g	$1791.0	2023-09-17
Enamine	EN300-1911568-5.0g	2-(3-bromo-4-methylphenyl)ethan-1-amine	1267317-68-9		5g	$2650.0	2023-05-24

2-(3-bromo-4-methylphenyl)ethan-1-amine Related Literature

1. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
4. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

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